(2Z)-2-Benzylidene-N-[(4-fluorophenyl)methyl]-N'-hydroxypropanediamide

• CAS No.: 934618-96-9
• Product Name: (2Z)-2-Benzylidene-N-[(4-fluorophenyl)methyl]-N'-hydroxypropanediamide
• Molecular Formula: C17H15FN2O3
• Molecular Weight: 314.31 g/mol
• IUPAC Name: (2Z)-2-benzylidene-N-[(4-fluorophenyl)methyl]-N'-hydroxypropanediamide
• Standard InChI: InChI=1S/C17H15FN2O3/c18-14-8-6-13(7-9-14)11-19-16(21)15(17(22)20-23)10-12-4-2-1-3-5-12/h1-10,23H,11H2,(H,19,21)(H,20,22)/b15-10-
• Standard InChIKey: HJPWSHCUMPAXLD-GDNBJRDFSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(/C(=O)NCC2=CC=C(C=C2)F)\C(=O)NO
• SMILES: C1=CC=C(C=C1)C=C(C(=O)NCC2=CC=C(C=C2)F)C(=O)NO
• Canonical SMILES: C1=CC=C(C=C1)C=C(C(=O)NCC2=CC=C(C=C2)F)C(=O)NO
• Appearance: Solid powder
• Description: BDM14471 is a selective hydroxamate PfAM1 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BDM14471; N-(4-fluorobenzyl)-N'-hydroxy-2-(1-phenylmeth-(Z)-ylidene)malonamide
• Reference: 1: Deprez-Poulain R, Flipo M, Piveteau C, Leroux F, Dassonneville S, Florent I, Maes L, Cos P, Deprez B. Structure-activity relationships and blood distribution of antiplasmodial aminopeptidase-1 inhibitors. J Med Chem. 2012 Dec 27;55(24):10909-17. doi: 10.1021/jm301506h. Epub 2012 Dec 5. PubMed PMID: 23176597.
• PubChem Compound: 16115921
• Last Modified: Nov 11 2021